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Compound of Interest

Compound Name: NPD7155

Cat. No.: B1680001 Get Quote

Disclaimer: No official Safety Data Sheet (SDS) for NPD7155 was found in publicly available

resources. The following information is a guideline compiled from the known chemical

properties of NPD7155, safety protocols for the general class of MTH1 inhibitors, and standard

laboratory safety practices. Researchers, scientists, and drug development professionals

should always consult with their institution's Environmental Health and Safety (EHS)

department and refer to any information provided by the chemical supplier before handling this

compound.

Compound Identification and Properties
NPD7155 is identified as a potent MTH1 (MutT Homolog 1) inhibitor used in research settings.

MTH1 is an enzyme that sanitizes oxidized nucleotide pools, and its inhibition can lead to DNA

damage and cell death in cancer cells. As a potent enzyme inhibitor, NPD7155 should be

handled with care, assuming it is a potentially hazardous compound.

Table 1: Chemical and Physical Properties of NPD7155
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Property Value Source

PubChem CID 95407155 PubChem

Molecular Formula C17H24N2O4 PubChem[1]

Molecular Weight 320.4 g/mol PubChem[1]

IUPAC Name

1-[(2R)-1-(3-amino-4-

methoxyphenyl)-1-oxobutan-2-

yl]piperidine-4-carboxylic acid

PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
6 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Topological Polar Surface Area 92.9 Å² PubChem[1]

Personal Protective Equipment (PPE)
Given that NPD7155 is a potent biological agent and likely a powdered solid, appropriate

measures must be taken to prevent inhalation, ingestion, and skin contact. The following PPE

is recommended based on general safety data for MTH1 inhibitors.

Table 2: Recommended Personal Protective Equipment for Handling NPD7155
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Protection Type Specification Rationale

Hand Protection Nitrile or neoprene gloves. Prevents skin contact.

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects eyes from dust

particles and splashes.

Respiratory Protection

Use a certified respirator (e.g.,

N95 or higher) if handling

outside of a fume hood or if

aerosolization is possible.

Prevents inhalation of the

powdered compound.

Skin and Body Protection

A fully buttoned laboratory

coat. Consider disposable

sleeves for added protection.

Prevents contamination of

personal clothing.

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural guide for the safe handling of NPD7155 in a laboratory

setting.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials. Follow any specific storage temperature

recommendations from the supplier.

Labeling: Ensure the container is clearly labeled with the compound name and any known

hazard warnings.

3.2. Weighing and Aliquoting (Solid Form)

Designated Area: Perform all manipulations of the powdered compound within a certified

chemical fume hood or a powder containment hood.
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all

necessary equipment (spatulas, weigh boats, tubes, etc.) within the hood to minimize

movement.

Weighing: Carefully weigh the desired amount of NPD7155. Use anti-static weigh boats if

necessary. Avoid any actions that could generate dust.

Cleaning: After weighing, carefully clean all surfaces within the fume hood with an

appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous

waste.

3.3. Solution Preparation

Solvent Selection: Use a solvent appropriate for NPD7155 as determined by experimental

protocols or supplier information.

Dissolving: Add the solvent to the weighed solid in a closed container (e.g., a centrifuge

tube). Mix by vortexing or gentle agitation until fully dissolved.

Handling Solutions: Handle solutions of NPD7155 within the fume hood.

Disposal Plan
All waste materials contaminated with NPD7155 must be treated as hazardous waste.

Solid Waste:

Includes contaminated gloves, weigh boats, paper towels, and any other disposable items.

Collect all solid waste in a dedicated, sealed, and clearly labeled hazardous waste bag or

container.

Liquid Waste:

Includes unused solutions of NPD7155 and any solvent rinses of glassware.

Collect all liquid waste in a sealed, properly labeled, and appropriate hazardous waste

container. Do not mix with other waste streams unless compatibility is confirmed.
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Disposal:

Dispose of all hazardous waste through your institution's EHS department according to

local and national regulations.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the safe handling and disposal workflow for

NPD7155.
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Caption: Workflow for the safe handling and disposal of NPD7155.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CID 95407155 | C17H24N2O4 | CID 95407155 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NPD7155]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680001#personal-protective-equipment-for-
handling-npd7155]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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